Cas no 877-97-4 (3-(Benzylamino)propanenitrile hydrochloride)

• Product Name: 3-(Benzylamino)propanenitrile hydrochloride
• CAS No: 877-97-4
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 1068570
• PubChem ID: 25049766
• Update Time: 2025-10-16

3-(Benzylamino)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Benzylamino)propanenitrile hydrochloride
• NSC81642
• 877-97-4
• NSC 81642
• DTXSID00648542
• NSC-81642
• 3-(benzylamino)propanenitrile;hydrochloride
• AKOS005110949
• 3-(Benzylamino)propanenitrile--hydrogen chloride (1/1)
• 3-(BENZYLAMINO)PROPANENITRILEHYDROCHLORIDE

• MDL： MFCD00573433
• Inchi： 1S/C10H12N2.ClH/c11-7-4-8-12-9-10-5-2-1-3-6-10;/h1-3,5-6,12H,4,8-9H2;1H
• InChI Key： OTBMQOAEVMQIEW-UHFFFAOYSA-N
• SMILES： Cl.N(CCC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 196.07700
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 2.88278

3-(Benzylamino)propanenitrile hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(Benzylamino)propanenitrile hydrochloride

Introduction to 3-(Benzylamino)propanenitrile hydrochloride (CAS No. 877-97-4)

3-(Benzylamino)propanenitrile hydrochloride, with the chemical formula C₉H₁₂N₂HCl, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 877-97-4, has garnered attention due to its versatile applications in drug synthesis and as an intermediate in the development of bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it a valuable reagent in both academic research and industrial settings.

The structural motif of 3-(Benzylamino)propanenitrile hydrochloride features a benzylamine substituent attached to a propanenitrile backbone, which provides a unique scaffold for further functionalization. This structural feature is particularly useful in medicinal chemistry, where such intermediates serve as building blocks for more complex molecules. The presence of both amine and nitrile functional groups allows for diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations, which are pivotal in constructing pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-(Benzylamino)propanenitrile hydrochloride has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, its incorporation into peptide mimetics has shown potential in modulating enzyme activity and receptor interactions. These peptide mimetics are being explored for their ability to target specific biological pathways, offering new avenues for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 3-(Benzylamino)propanenitrile hydrochloride is its role in the development of small-molecule inhibitors. The benzylamine moiety can be strategically modified to enhance binding affinity to biological targets, while the nitrile group provides a handle for further derivatization. This flexibility has led to the discovery of several high-affinity inhibitors that are currently undergoing preclinical evaluation. These inhibitors exhibit promising activity against targets such as kinases and proteases, which are critical in various disease pathways.

The pharmaceutical industry has also leveraged 3-(Benzylamino)propanenitrile hydrochloride in the synthesis of biologics and vaccines. Its structural features make it an excellent candidate for conjugation with antigens or cytokines, enhancing immune responses. Additionally, its stability under various conditions makes it suitable for formulation into controlled-release systems, ensuring prolonged therapeutic effects. Such advancements highlight the compound's importance in modern drug development strategies.

From a synthetic chemistry perspective, 3-(Benzylamino)propanenitrile hydrochloride serves as a versatile precursor for constructing more complex molecules. The ease with which its functional groups can be modified allows chemists to explore diverse chemical space rapidly. This adaptability is particularly valuable in high-throughput screening campaigns, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The biotechnological applications of 3-(Benzylamino)propanenitrile hydrochloride extend beyond drug development. It has been utilized in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. These chiral entities are crucial in producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved pharmacokinetic properties. The ability to generate such compounds efficiently underscores the importance of intermediates like 3-(Benzylamino)propanenitrile hydrochloride in advancing synthetic methodologies.

In conclusion, 3-(Benzylamino)propanenitrile hydrochloride (CAS No. 877-97-4) is a multifaceted compound with significant implications in pharmaceutical chemistry and biotechnology. Its structural features enable diverse applications in drug synthesis, bioconjugation, and catalysis. As research continues to uncover new therapeutic targets and synthetic strategies, the demand for high-quality intermediates like this one is expected to grow. The ongoing development of novel drug candidates underscores the enduring relevance of 3-(Benzylamino)propanenitrile hydrochloride as a cornerstone of modern medicinal chemistry.